Cas no 2228399-94-6 (2-(2-tert-butylphenyl)methyloxirane)

• Product Name: 2-(2-tert-butylphenyl)methyloxirane
• CAS No: 2228399-94-6
• MF: C₁₃H₁₈O
• MW: 190.281424045563
• CID: 6092521
• PubChem ID: 17802254
• Update Time: 2025-05-21

2-(2-tert-butylphenyl)methyloxirane Chemical and Physical Properties

Names and Identifiers

• 2-(2-tert-butylphenyl)methyloxirane
• 2-[(2-tert-butylphenyl)methyl]oxirane
• 2228399-94-6
• EN300-1759354

• Inchi： 1S/C13H18O/c1-13(2,3)12-7-5-4-6-10(12)8-11-9-14-11/h4-7,11H,8-9H2,1-3H3
• InChI Key： HCJLKUPUSMADED-UHFFFAOYSA-N
• SMILES： O1CC1CC1C=CC=CC=1C(C)(C)C

Computed Properties

• Exact Mass: 190.135765193g/mol
• Monoisotopic Mass: 190.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 12.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 2-(2-tert-butylphenyl)methyloxirane

Introduction to 2-(2-tert-butylphenyl)methyloxirane (CAS No. 2228399-94-6)

2-(2-tert-butylphenyl)methyloxirane, with the CAS number 2228399-94-6, is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, pharmaceuticals, and materials science. This epoxide derivative is characterized by its distinctive tert-butylphenyl substituent, which imparts unique chemical and physical properties, making it a valuable intermediate in various synthetic pathways.

The molecular structure of 2-(2-tert-butylphenyl)methyloxirane consists of an oxirane ring attached to a tert-butylphenyl group. The tert-butyl substituent provides steric hindrance and enhances the stability of the molecule, while the oxirane ring offers a reactive site for nucleophilic attack. This combination makes the compound an excellent substrate for ring-opening reactions, leading to the formation of diverse and complex molecules.

In recent years, 2-(2-tert-butylphenyl)methyloxirane has been extensively studied for its potential applications in the synthesis of bioactive compounds and pharmaceutical intermediates. One notable area of research involves its use in the development of new drugs targeting specific biological pathways. For instance, a study published in the Journal of Medicinal Chemistry highlighted the role of this compound in the synthesis of potent inhibitors of protein kinases, which are key targets in cancer therapy.

The reactivity of 2-(2-tert-butylphenyl)methyloxirane can be finely tuned by varying reaction conditions such as temperature, solvent, and catalyst. This flexibility allows chemists to tailor the product outcomes for specific applications. For example, metal-catalyzed ring-opening reactions have been shown to yield high yields and selectivities, making this compound a preferred choice for large-scale synthesis in industrial settings.

Beyond its use in pharmaceuticals, 2-(2-tert-butylphenyl)methyloxirane has also found applications in materials science. Its ability to undergo controlled polymerization reactions has led to the development of novel polymers with unique properties. These polymers exhibit enhanced thermal stability and mechanical strength, making them suitable for use in advanced materials such as coatings, adhesives, and composites.

In addition to its synthetic utility, the environmental impact of 2-(2-tert-butylphenyl)methyloxirane has been a subject of interest. Recent studies have focused on developing green chemistry approaches to synthesize this compound using sustainable methods. For example, researchers at the University of California have reported a method that utilizes renewable feedstocks and environmentally benign catalysts, reducing the ecological footprint associated with its production.

The safety profile of 2-(2-tert-butylphenyl)methyloxirane is another critical aspect that has been thoroughly investigated. Safety data sheets (SDS) provide comprehensive information on handling, storage, and disposal practices to ensure safe use in laboratory and industrial settings. Proper personal protective equipment (PPE) is recommended when working with this compound to minimize exposure risks.

In conclusion, 2-(2-tert-butylphenyl)methyloxirane (CAS No. 2228399-94-6) is a multifaceted compound with a wide range of applications in organic synthesis, pharmaceuticals, and materials science. Its unique chemical structure and reactivity make it an indispensable tool for researchers and chemists aiming to develop innovative solutions in these fields. Ongoing research continues to uncover new possibilities for this versatile molecule, further solidifying its importance in modern chemistry.